5-Cyclopentyl-6-(2,2,2-trifluoro-ethoxy)-pyridin-3-ylamine

• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26 g/mol
• IUPAC Name: 5-cyclopentyl-6-(2,2,2-trifluoroethoxy)pyridin-3-amine
• InChI: InChI=1S/C12H15F3N2O/c13-12(14,15)7-18-11-10(5-9(16)6-17-11)8-3-1-2-4-8/h5-6,8H,1-4,7,16H2
• InChI Key: MLFXVKUFMHDWJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=C(N=CC(=C2)N)OCC(F)(F)F

Description

5-Cyclopentyl-6-(2,2,2-trifluoro-ethoxy)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C12H15F3N2O and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-cyclopent-1-enyl-5-nitro-2-(2,2,2-trifluoro-ethoxy)-pyridine (Example 1b) (600 mg, 2.08 mmol) in ethyl acetate (30 mL) was added 10% Pd/C (554 mg, 0.52 mmol) under argon atmosphere. The reaction mixture was stirred under hydrogen balloon pressure for 12 h. The catalyst was filtered off and the filtrate was concentrated under reduced pressure. The crude thus obtained was purified by column chromatography (Combi-Flash, 40 g, 25% ethyl acetate/hexane) to get the title compound (375 mg, 69.16%) as colorless liquid; MS (ESI): 259 [M−H]−.